Cas no 30203-11-3 (3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline)

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline is a high-purity aromatic diamine compound featuring a sulfonyl-linked biphenyl core with ether and amine functional groups. Its rigid molecular structure and dual reactive amine termini make it a valuable intermediate in the synthesis of advanced polymers, particularly polyimides and epoxy resins, where it enhances thermal stability and mechanical strength. The sulfonyl group contributes to improved solubility in polar aprotic solvents, facilitating processing. This compound is also used in the development of high-performance adhesives, coatings, and composites, where its chemical resistance and durability are critical. Suitable for research and industrial applications requiring precise molecular design.
3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline structure
30203-11-3 structure
Product Name:3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
CAS No:30203-11-3
MF:C24H20N2O4S
MW:432.491604804993
MDL:MFCD00054738
CID:88865
PubChem ID:87564582
Update Time:2025-05-25

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Chemical and Physical Properties

Names and Identifiers

    • 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
    • 3,3-(sulfonylbis(4,1-phenyleneoxy))-dianiline
    • 3,3-[Sulfonylbis(4,1-phenyleneoxy)]dianiline
    • 4,4'-Bis(3-aminophenoxy)diphenyl sulfone
    • Bis[4-(3-aminophenoxy)phenyl] Sulfone
    • 3,3'-((Sulfonylbis(4,1-phenylene))-bis(oxy))dianiline
    • 3,3'-Dimethyldiphenyl-4,4'-diamine
    • 3-[4-[4-(3-aminophenoxy)phenyl]sulfonylphenoxy]aniline
    • 3,3'-[Sulfonylbis(4,1-phenyleneoxy)]dianiline
    • Benzenamine, 3,3'-[sulfonylbis(4,1-phenyleneoxy)]bis-
    • WCXGOVYROJJXHA-UHFFFAOYSA-N
    • AK111145
    • 3,3'-[sulphonylbis(4,1-phenyleneoxy)]dianiline
    • Benzenamine, 3,3'-(sulfonylbis(4,1-phenyleneoxy))bis-
    • 3,3'-(Sulphonylbis(4,1-phenyleneoxy))dianiline
    • 4-(3-aminophenoxy)-1-{[4-(3-aminophenoxy)phenyl]sulfonyl}benzene
    • Bis[4-(3-aminophenoxy)phenyl]sulfone
    • 4,4'-bis(aminophenoxy)diphenylsulfone
    • Z104478456
    • Oprea1_727578
    • DTXSID1067542
    • B1681
    • MFCD00054738
    • 30203-11-3
    • DS-5110
    • FT-0659123
    • J-017831
    • 4,4-Bis(3-Aminophenoxy)Diphenyl Sulfone
    • 3-(4-([4-(3-Aminophenoxy)phenyl]sulfonyl)phenoxy)aniline #
    • 3,3'-(Sulfonylbis(4,1-phenyleneoxy))bisbenzenamine
    • CS-W021785
    • A820258
    • AKOS001389246
    • NS00028877
    • CBDivE_005927
    • SY036133
    • EINECS 250-091-8
    • SCHEMBL106661
    • 3-{4-[4-(3-AMINOPHENOXY)BENZENESULFONYL]PHENOXY}ANILINE
    • 3,3'-[SULFONYLBIS(4,1-PHENYLENEOXY)]BIS[BENZENAMINE]
    • DB-410355
    • MDL: MFCD00054738
    • Inchi: 1S/C24H20N2O4S/c25-17-3-1-5-21(15-17)29-19-7-11-23(12-8-19)31(27,28)24-13-9-20(10-14-24)30-22-6-2-4-18(26)16-22/h1-16H,25-26H2
    • InChI Key: WCXGOVYROJJXHA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC1C=CC=C(C=1)N)(C1C=CC(=CC=1)OC1C=CC=C(C=1)N)(=O)=O

Computed Properties

  • Exact Mass: 432.11400
  • Monoisotopic Mass: 432.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 113

Experimental Properties

  • Color/Form: White powder
  • Density: 1.336
  • Melting Point: 134.0 to 137.0 deg-C
  • Boiling Point: 648.7°C at 760 mmHg
  • Flash Point: 346.1±30.1 °C
  • Refractive Index: 1.6510 (estimate)
  • PSA: 113.02000
  • LogP: 7.51160
  • Solubility: Not determined

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Security Information

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Pricemore >>

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3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:30203-11-3)4,4'-BIS(3-AMINOPHENOXY)DIPHENYL SULFONE
Order Number:sfd18765
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:30203-11-3)3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
Order Number:A820258
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:11
Price ($):159.0/271.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:30203-11-3)3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
Order Number:LE17175;LE26823746
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com

3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline Related Literature

Additional information on 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline

Recent Advances in the Study of 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline (CAS: 30203-11-3)

The compound 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline (CAS: 30203-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic sulfone derivative, characterized by its unique bis(oxy)aniline structure, has shown promising potential in various applications, including drug development, material science, and biomedical engineering. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, aiming to explore its full therapeutic and industrial potential.

One of the key areas of research has been the synthesis and optimization of 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthetic route that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence involving sulfonylation and etherification, achieving a yield of over 85%. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations and potential commercialization.

In terms of biological activity, recent in vitro studies have demonstrated that 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline exhibits notable anti-inflammatory and antioxidant properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of this compound's role in material science. Researchers have investigated its use as a building block for high-performance polymers due to its thermal stability and mechanical strength. A recent publication in Advanced Materials (2023) described the synthesis of a novel polyimide incorporating 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline, which exhibited exceptional heat resistance and dielectric properties. Such materials could have applications in aerospace, electronics, and other high-tech industries.

Despite these promising findings, challenges remain in the clinical translation of 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline. Pharmacokinetic studies are still in the early stages, and further in vivo research is needed to assess its safety and efficacy. Additionally, the compound's mechanism of action at the molecular level requires deeper investigation. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and reduce potential toxicity.

In conclusion, 3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline (CAS: 30203-11-3) represents a versatile and promising compound with applications spanning pharmaceuticals and materials science. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research and development. Continued interdisciplinary collaboration will be essential to unlock its full potential and translate these findings into practical applications.

Recommended suppliers
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(CAS:30203-11-3)4,4'-BIS(3-AMINOPHENOXY)DIPHENYL SULFONE
sfd18765
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:30203-11-3)3,3'-((Sulfonylbis(4,1-phenylene))bis(oxy))dianiline
A820258
Purity:99%/99%
Quantity:500g/1kg
Price ($):159.0/271.0
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